1-(3,4-Dimethylphenyl)-3-((2-(piperidin-1-yl)pyrimidin-4-yl)methyl)urea

• IUPAC Name: 1-(3,4-dimethylphenyl)-3-[(2-piperidin-1-ylpyrimidin-4-yl)methyl]urea
• InChI: InChI=1S/C19H25N5O/c1-14-6-7-16(12-15(14)2)23-19(25)21-13-17-8-9-20-18(22-17)24-10-4-3-5-11-24/h6-9,12H,3-5,10-11,13H2,1-2H3,(H2,21,23,25)
• InChI Key: QADFJAXOGDPRJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NCC2=NC(=NC=C2)N3CCCCC3)C
• Molecular Formula: C19H25N5O
• Molecular Weight: 339.4 g/mol
• CAS No.: 1797720-42-3

Description

1-(3,4-Dimethylphenyl)-3-((2-(piperidin-1-yl)pyrimidin-4-yl)methyl)urea is a useful research compound. Its molecular formula is C19H25N5O and its molecular weight is 339.443. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Urea derivatives have been synthesized for various applications, including the efficient synthesis of novel pyridopyrimidines, highlighting the versatility of urea in facilitating heterocyclic compound formation (Vijayakumar et al., 2014). These compounds are of interest due to their potential biological activities.
• Research on ureidopyrimidones demonstrates their ability to dimerize via hydrogen bonding, suggesting applications in supramolecular chemistry (Beijer et al., 1998). This property is crucial for developing materials with specific structural features.

Biological and Pharmacological Activities

• Novel O-Mannich bases of dihydropyrimidinones have been synthesized and evaluated for their antitumor and anticancer activities, indicating the therapeutic potential of pyrimidine derivatives (Venkateshwarlu et al., 2014). Such studies underscore the relevance of urea and pyrimidine compounds in medicinal chemistry.
• The development of polyamides containing uracil and adenine showcases the integration of urea derivatives into polymers for potential biomedical applications (Hattori & Kinoshita, 1979), indicating their role in bioengineering and drug delivery systems.

Agrochemical and Material Science Applications

• The design and synthesis of substituted tetrahydropyrimidinones as herbicides by inhibiting phytoene desaturation demonstrate the agrochemical utility of pyrimidine derivatives (Babczinski et al., 1995). This highlights the potential of urea derivatives in developing new agrochemicals.
• Synthesis and evaluation of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives as anticancer agents (Feng et al., 2020) indicate the significance of these compounds in designing novel therapeutic agents.